Cas no 892770-47-7 (3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 892770-47-7
• MF: C₂₅H₃₀FN₃O₃S
• MW: 471.587408542633
• CID: 5422454
• Update Time: 2025-07-09

3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)sulfonyl-6-fluoro-7-(4-methylpiperazin-1-yl)-1-propylquinolin-4-one
• 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H30FN3O3S/c1-4-10-29-17-24(33(31,32)19-8-6-18(5-2)7-9-19)25(30)20-15-21(26)23(16-22(20)29)28-13-11-27(3)12-14-28/h6-9,15-17H,4-5,10-14H2,1-3H3
• InChI Key： SKVRSKRMYAHGNX-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(N3CCN(C)CC3)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Additional information on 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one

Research Briefing on 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one (CAS: 892770-47-7)

In recent years, the compound 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one (CAS: 892770-47-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a quinolin-4-one core with multiple functional groups, has shown promising potential in various therapeutic applications. The presence of the ethylbenzenesulfonyl and methylpiperazine moieties suggests potential interactions with biological targets, making it a subject of intensive study.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of investigation is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro and in vivo studies indicate that 892770-47-7 exhibits selective inhibition against specific kinase targets, which could pave the way for its development as a novel therapeutic agent.

The synthesis and optimization of 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of this compound with higher yields and purity, facilitating more robust pharmacological evaluations. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key structural features that contribute to its biological activity, providing insights for further molecular design and optimization.

In terms of therapeutic potential, early-stage preclinical studies have demonstrated the compound's efficacy in animal models of certain cancers and inflammatory diseases. For instance, in a recent study published in the Journal of Medicinal Chemistry, 892770-47-7 was shown to significantly reduce tumor growth in xenograft models of breast cancer, with minimal off-target effects. These findings underscore its potential as a lead compound for further development.

Despite these promising results, challenges remain in the development of 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Furthermore, the exact molecular mechanisms underlying its biological effects require further elucidation to fully exploit its therapeutic potential.

In conclusion, 892770-47-7 represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluations will be essential to advance this compound towards clinical applications.